Cas no 1421500-04-0 (N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• CAS No: 1421500-04-0
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5403497
• Update Time: 2025-10-28

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanyl)-1-methyl-1H-pyrazol-3-yl]methyl]-2-(2-methylphenoxy)acetamide
• N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C18H19N3O3/c1-13-6-3-4-7-16(13)24-12-18(22)19-11-14-10-15(21(2)20-14)17-8-5-9-23-17/h3-10H,11-12H2,1-2H3,(H,19,22)
• InChI Key： PMVFMFBCZUTKAB-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CO2)N(C)N=1)(=O)COC1=CC=CC=C1C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.2±50.0 °C(Predicted)
• pka: 13.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide: A Comprehensive Overview

The compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide, identified by the CAS number 1421500-04-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrazole ring substituted with a furan moiety and an acetamide group. The presence of these functional groups makes it a versatile compound with unique properties that have been explored in recent scientific studies.

Recent research has focused on the synthesis and characterization of this compound, particularly its furan-containing heterocyclic structure. The furan ring is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in drug design. The methyl substitution on the pyrazole ring further enhances the compound's stability and reactivity, as demonstrated in recent publications on heterocyclic chemistry.

The acetamide group attached to the molecule plays a crucial role in determining its pharmacological properties. Acetamides are commonly used in pharmaceuticals due to their ability to form hydrogen bonds, which can influence drug absorption and bioavailability. Studies have shown that this compound exhibits promising activity in vitro, particularly in models related to enzyme inhibition and receptor binding.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, as highlighted in recent green chemistry research. This approach not only enhances the efficiency of production but also aligns with current trends toward sustainable chemical manufacturing.

The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry. Its ability to interact with biological targets such as kinases and receptors has been investigated in preclinical studies, showing potential as a lead compound for drug development. Additionally, the presence of the methylphenoxy group suggests possible applications in agrochemicals, particularly as a herbicide or fungicide.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed favorable binding affinities for several therapeutic targets, providing insights into its potential therapeutic applications. These findings underscore the importance of continued research into the structure-property relationships of this compound.

In conclusion, N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide represents a cutting-edge molecule with diverse applications across multiple fields. Its unique chemical structure, combined with recent advancements in synthesis and computational modeling, positions it as a valuable tool for future scientific endeavors. As research continues to unfold, this compound is expected to contribute significantly to the development of novel drugs and agrochemicals.